N-(5-methyl-1,3-thiazol-2-yl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(5-methyl-1,3-thiazol-2-yl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C11H8N4O2S2/c1-6-4-12-10(19-6)14-8(16)7-5-13-11-15(9(7)17)2-3-18-11/h2-5H,1H3,(H,12,14,16)
• InChI Key: VIYRLOHQHGYQHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=CN=C3N(C2=O)C=CS3
• Molecular Formula: C11H8N4O2S2
• Molecular Weight: 292.3 g/mol

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Synthesis Analysis

An electrophile, 2-bromo-N-(5-methyl-1,3-thiazol-2-yl)acetamide, was synthesized by the reaction of 5-methyl-1,3-thiazol-2-amine and bromoacetyl bromide in an aqueous medium.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Chemical Reactions Analysis

The aromaticity of the thiazole ring is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. These are medications that are used to relieve pain.

Anti-inflammatory Activity

. This means they can reduce inflammation, which is a protective response involving immune cells, blood vessels, and molecular mediators to remove harmful stimuli.

Antimicrobial Activity

. These are drugs that kill or stop the growth of microorganisms.

Antifungal Activity

. This means they can kill or inhibit the growth of fungi.

Antiviral Activity

. These are medications that are used to treat viral infections.

Diuretic Activity

. Diuretics are substances that promote diuresis, the increased production of urine.

Antitumor or Cytotoxic Activity

. This means they can kill or inhibit the growth of tumor cells.

Mechanism of Action

While the specific mechanism of action for your compound is not available, thiazole derivatives have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Future Directions

Thiazole derivatives continue to be a focus of research due to their diverse biological activities. Future work may involve the design and development of new thiazole derivatives with improved efficacy and lesser side effects.